2,4-Dibromo Estrone
2,4-Dibromo Estrone
Brand Name:
Vulcanchem
CAS No.:
60788-62-7
VCID:
VC0116568
InChI:
InChI=1S/C18H20Br2O2/c1-18-7-6-9-10(13(18)4-5-15(18)21)2-3-11-12(9)8-14(19)17(22)16(11)20/h8-10,13,22H,2-7H2,1H3/t9-,10+,13-,18-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C(C(=C(C=C34)Br)O)Br
Molecular Formula:
C18H20Br2O2
Molecular Weight:
428.2 g/mol
2,4-Dibromo Estrone
CAS No.: 60788-62-7
Reference Standards
VCID: VC0116568
Molecular Formula: C18H20Br2O2
Molecular Weight: 428.2 g/mol
| CAS No. | 60788-62-7 |
|---|---|
| Product Name | 2,4-Dibromo Estrone |
| Molecular Formula | C18H20Br2O2 |
| Molecular Weight | 428.2 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-2,4-dibromo-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C18H20Br2O2/c1-18-7-6-9-10(13(18)4-5-15(18)21)2-3-11-12(9)8-14(19)17(22)16(11)20/h8-10,13,22H,2-7H2,1H3/t9-,10+,13-,18-/m0/s1 |
| Standard InChIKey | HEWYVIICKQEYPO-HIONPOMWSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C(C(=C(C=C34)Br)O)Br |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C(C(=C(C=C34)Br)O)Br |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C(C(=C(C=C34)Br)O)Br |
| Synonyms | 2,4-Dibromo-3-hydroxy-1,3,5(10)-estratrien-17-one; 2,4-Dibromo-3-hydroxy-estra-1,3,5(10)-trien-17-one |
| PubChem Compound | 388135 |
| Last Modified | Nov 11 2021 |
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